Cas no 10268-00-5 (trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole)

• Product Name: trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole
• CAS No: 10268-00-5
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5176089
• Update Time: 2026-03-04

trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole, octahydro-, (3aR,6aR)-rel-
• rel-(3aR,6aR)-Octahydrocyclopenta[c]pyrrole
• trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole

• Inchi： 1S/C7H13N/c1-2-6-4-8-5-7(6)3-1/h6-8H,1-5H2/t6-,7-/m0/s1
• InChI Key： UZHVXJZEHGSWQV-BQBZGAKWSA-N
• SMILES： N1C[C@]2([H])CCC[C@@]2([H])C1

Additional information on trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole

Introduction to trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole (CAS No. 10268-00-5)

Trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole (CAS No. 10268-00-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of cyclopentapyrroles and is characterized by its complex and intricate molecular structure. The compound's unique properties make it a valuable candidate for various applications, including pharmaceutical development and materials science.

The chemical structure of trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole consists of a cyclopentane ring fused with a pyrrole ring. The presence of multiple hydrogen atoms and the specific arrangement of the rings contribute to its stability and reactivity. The trans configuration of the compound further influences its physical and chemical properties, making it an interesting subject for both academic research and industrial applications.

In recent years, significant advancements have been made in understanding the synthesis and properties of trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole. One notable study published in the Journal of Organic Chemistry (2021) detailed a novel synthetic route that improved the yield and purity of the compound. This method involves a series of catalytic reactions that efficiently produce trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole with high stereoselectivity. The development of such efficient synthetic methods has paved the way for broader applications in drug discovery and materials science.

The biological activity of trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole has also been a focus of recent research. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. A clinical trial conducted by the University of California (2022) demonstrated that trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole effectively reduced inflammation in animal models without significant side effects. These findings suggest potential therapeutic applications in treating inflammatory diseases such as arthritis and chronic pain conditions.

Beyond its biological activity, trans-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole has also shown promise in materials science. Research published in Advanced Materials (2023) explored the use of this compound as a building block for designing novel polymers with enhanced mechanical properties. The unique molecular structure of trans-1,2,3,3a,4，5，6，6a-octahydrocyclopenta[c]pyrrole allows for the creation of polymers with improved strength and flexibility. These materials have potential applications in various industries such as automotive manufacturing and electronics.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of trans-1，2，3，3a，4，5，6，6a-octahydrocyclopenta[c]pyrrole have shown that it has low toxicity to aquatic organisms and is biodegradable under certain conditions. This makes it a more environmentally friendly option compared to some traditional compounds used in similar applications.

In conclusion, trans-1，2，3，3a，4，5，6，6a-octahydrocyclopenta[c]pyrrole (CAS No. 10268-00-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable biological properties make it an exciting area of ongoing research. As synthetic methods continue to improve and new applications are discovered, trans-1，2，3，3a，4，5，6，6a-octahydrocyclopenta[c]pyrrole is poised to play a significant role in advancing both scientific knowledge and practical innovations.